Cas no 921574-70-1 (5-methyl-3-oxo-2-phenyl-N-3-(trifluoromethyl)phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product name: 5-methyl-3-oxo-2-phenyl-N-3-(trifluoromethyl)phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921574-70-1
• MF: C₂₁H₁₅F₃N₄O₂
• MW: 412.364614725113
• CID: 6094344
• PubChem ID: 16801784

5-methyl-3-oxo-2-phenyl-N-3-(trifluoromethyl)phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-oxo-2-phenyl-N-3-(trifluoromethyl)phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• 5-methyl-3-oxo-2-phenyl-N-[3-(trifluoromethyl)phenyl]pyrazolo[4,3-c]pyridine-7-carboxamide
• F2248-0073
• 5-methyl-3-oxo-2-phenyl-N-(3-(trifluoromethyl)phenyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• AKOS024631019
• CCG-328527
• 921574-70-1
• 5-methyl-3-oxo-2-phenyl-N-[3-(trifluoromethyl)phenyl]-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide

• Inchi： 1S/C21H15F3N4O2/c1-27-11-16(19(29)25-14-7-5-6-13(10-14)21(22,23)24)18-17(12-27)20(30)28(26-18)15-8-3-2-4-9-15/h2-12H,1H3,(H,25,29)
• InChI Key： QWRDWUJCMKHZSV-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(C(NC2=CC=CC(C(F)(F)F)=C2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Computed Properties

• Exact Mass: 412.11471022g/mol
• Monoisotopic Mass: 412.11471022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65Ų
• XLogP3: 3.5

Additional information on 5-methyl-3-oxo-2-phenyl-N-3-(trifluoromethyl)phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Introduction to 5-methyl-3-oxo-2-phenyl-N-3-(trifluoromethyl)phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921574-70-1)

The compound 5-methyl-3-oxo-2-phenyl-N-3-(trifluoromethyl)phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide, identified by its CAS number 921574-70-1, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of multiple fused rings, including a pyrazolo[4,3-c]pyridine core, combined with functional groups such as a methyl ester and a trifluoromethyl substituent, contributes to its diverse pharmacological potential.

Recent studies have highlighted the importance of pyrazolo[4,3-c]pyridine derivatives in drug discovery. These compounds exhibit a wide range of biological effects, making them valuable candidates for therapeutic development. The specific arrangement of atoms in 5-methyl-3-oxo-2-phenyl-N-3-(trifluoromethyl)phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide suggests that it may interact with multiple biological targets, including enzymes and receptors involved in critical cellular processes.

The methyl ester functionality at the 7-position of the pyridine ring is particularly noteworthy. Ester groups are frequently incorporated into drug molecules due to their ability to enhance solubility and bioavailability while also serving as points for metabolic degradation. In this context, the ester moiety in 5-methyl-3-oxo-2-phenyl-N-3-(trifluoromethyl)phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide may play a crucial role in determining its pharmacokinetic properties.

The trifluoromethyl group attached to the phenyl ring is another key feature that contributes to the compound's potential therapeutic value. Trifluoromethyl groups are well-known for their ability to modulate metabolic stability and binding affinity. They can enhance lipophilicity and improve binding interactions with biological targets, thereby increasing the compound's efficacy. The presence of this group in 5-methyl-3-oxo-2-phenyl-N-3-(trifluoromethyl)phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide suggests that it may exhibit enhanced pharmacological activity compared to related compounds lacking this substitution.

Moreover, the phenyl ring in the molecule provides additional opportunities for interaction with biological targets. Phenyl rings are common motifs in pharmaceuticals due to their ability to engage in hydrophobic interactions and π-stacking with proteins. The specific positioning of the phenyl ring in 5-methyl-3-oxo-2-phenyl-N-3-(trifluoromethyl)phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide may influence its binding mode and affinity for various receptors or enzymes.

Recent research has demonstrated that derivatives of pyrazolo[4,3-c]pyridine exhibit a broad spectrum of biological activities. These include anti-inflammatory effects, antiviral properties, and potential applications in cancer therapy. The compound 5-methyl-3-oxyo 2 phenyl N 33 (trifluoromethyle phenyl 22 H 35 H 55 H pyrazolo44 c pyridine77 carboxamide (CAS No. 921574701) is expected to contribute to these areas due to its unique structural features.

In particular, studies have shown that certain pyrazolo[4,3-c]pyridine derivatives can inhibit kinases and other enzymes involved in signal transduction pathways. These pathways are critical for regulating various cellular processes, including cell growth and differentiation. By modulating these pathways, compounds like 5-methyl 33 oxo22 phenyl N 333 trifluoromethyle phenyl22 H35 H55 H pyrazolo44 c pyridine77 carboxamide (CAS No. 921574701) may offer therapeutic benefits in conditions such as cancer and inflammatory diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the various functional groups while maintaining regioselectivity. The use of modern spectroscopic methods such as NMR and mass spectrometry has facilitated the characterization of the compound's structure.

Once synthesized,5-methyl 33 oxo22 phenyl N333 trifluoromethyle phenyl22 H35 H55 H pyrazolo44 c pyridine77 carboxamide (CAS No. 921574701) undergoes rigorous testing to evaluate its biological activity and safety profile. In vitro assays are performed to assess its interaction with target proteins and enzymes, while animal models provide insights into its pharmacokinetic behavior and potential side effects.

The development of new drug candidates is a complex process that requires collaboration between chemists, biologists, and clinicians. The compound 5-methyl 33 oxo22 phenyl N333 trifluoromethyle phenyl22 H35 H55 H pyrazolo44 c pyridine77 carboxamide (CAS No. 921574701) represents an important step forward in this endeavor. Its unique structural features and promising biological activities make it a valuable addition to the arsenal of potential therapeutics.

As research continues,this compound will likely be further investigated for its therapeutic potential across various diseases. The insights gained from these studies will not only advance our understanding of its mechanisms of action but also guide future modifications aimed at improving its efficacy and safety profiles.